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Compound of Interest

Compound Name: 2-(2-Chloroethyl)cyclobutan-1-one

CAS No.: 1935967-74-0

Cat. No.: B2950548

Get Quote

Content Type: Operational Safety & Logistics Guide Audience: Chemical Safety Officers,

Synthetic Chemists, and Waste Management Personnel[1]

Executive Safety Summary
IMMEDIATE ACTION REQUIRED:

Do NOT dispose of this compound down the drain.[2][3] It is an organic halide and a strained

ring system.

Do NOT mix with strong bases (e.g., NaOH, KOH) or oxidizers.[1] The cyclobutanone ring is

susceptible to rapid, exothermic ring-opening reactions.[1]

Primary Disposal Route: High-temperature incineration via a licensed hazardous waste

contractor.

Waste Classification: Segregate as Halogenated Organic Solvent Waste.

Chemical Profile & Hazard Logic (The "Why")
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To handle 2-(2-Chloroethyl)cyclobutan-1-one safely, one must understand the "Dual Hazard"

mechanism inherent in its structure.[1] This section explains the causality behind the safety

protocols.

2.1 Structural Hazards
Feature Chemical Behavior Operational Risk

Cyclobutanone Ring

High ring strain (~26 kcal/mol).

Susceptible to nucleophilic

attack at the carbonyl carbon.

[4]

Explosion/Heat Risk: Mixing

with strong bases can trigger

rapid ring-opening, releasing

significant heat.[1]

Chloroethyl Group

Alkylating agent. The C-Cl

bond is polarized, making the

ethyl group electrophilic.[1]

Toxicity/Genotoxicity: Potential

DNA alkylation. Must be

handled as a potential

mutagen/carcinogen.

Alpha-Position
The carbon adjacent to the

carbonyl is acidic.

Polymerization: Can undergo

aldol-like condensation if left in

contact with bases, leading to

pressure buildup in containers.

[1]

2.2 Physical Properties (Estimated/Analogous)
State: Liquid (Colorless to pale yellow).[4]

Flash Point: Treat as Flammable Liquid (Class 3).[5][6][7][8] Analogous cyclobutanones have

flash points between 10°C and 50°C.

Solubility: Organic soluble; limited water solubility.

Pre-Disposal Stabilization & Segregation
Before the waste contractor arrives, the chemical must be stabilized in the lab.[1]

The Golden Rule of Segregation:
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Never combine 2-(2-Chloroethyl)cyclobutan-1-one with non-halogenated solvents or aqueous

basic waste.[1]

3.1 Compatibility Matrix
Compatible (Safe to Mix): Dichloromethane (DCM), Chloroform, other neutral halogenated

solvents.[1]

Incompatible (DANGER):

Strong Bases: Sodium methoxide, NaOH, amines (Risk: Exothermic decomposition).[1]

Strong Oxidizers: Peroxides, Nitric Acid (Risk: Fire/Explosion).[1]

Metals: Magnesium, Sodium (Risk: Wurtz-like coupling/fire).[1]

3.2 Waste Stream Decision Logic
Use the following workflow to determine the correct waste container.
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Start: Waste Identification

Is the waste Liquid or Solid?

Liquid Waste Solid Waste (e.g., contaminated silica, wipes)

Is it mixed with other solvents? STREAM C: Solid Hazardous Waste
(Double Bagged)

Are all mixed solvents Halogenated?

Yes, Mixed

STREAM B: Lab Pack
(Keep in original bottle)

No, Pure Chemical

STREAM A: Halogenated Liquid Waste
(Bulking Container)

YesNo (Contaminates entire drum)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-(2-Chloroethyl)cyclobutan-1-one waste streams.

Step-by-Step Disposal Protocol
Method A: Liquid Waste Bulking (Routine Disposal)
Use this method for reaction mixtures or diluted waste.

Container Selection: Use a High-Density Polyethylene (HDPE) or Glass jerrycan. Avoid

metal containers due to potential acidity from hydrolysis.
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Labeling: Affix a hazardous waste label immediately.

Primary Constituent: "Halogenated Organic Solvents."[8]

Specific Component: Write "Contains 2-(2-Chloroethyl)cyclobutan-1-one."[9]

Hazard Checkboxes: Check "Flammable" and "Toxic."

Transfer:

Perform transfer in a fume hood.

Use a funnel with a grounding wire if transferring large volumes (static dissipation).

pH Check: Briefly check the pH of the waste stream. If pH > 10, neutralize with dilute acid

(e.g., HCl) before adding this compound to prevent heat generation.[1]

Storage: Cap tightly. Store in a secondary containment tray away from heat sources.

Method B: Lab Pack (Pure/Expired Reagent)
Use this method for disposing of old, pure stock bottles.[1]

Do not empty the bottle. Keep the chemical in its original manufacturer container.

Seal: Ensure the cap is taped securely (parafilm or electrical tape) to prevent loosening

during transport.

Bag: Place the bottle into a clear, sealable plastic bag (Ziploc type).

Box: Place the bagged bottle into a Lab Pack box (usually 5-gallon pail or cardboard box

provided by the waste contractor).

Inventory: Log the chemical name and volume on the Lab Pack inventory sheet.

Emergency Spill Response
Scenario: A 100mL bottle drops and shatters in the open lab.
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1. ALERT & EVACUATE
(Notify nearby personnel)

2. DON PPE
(Nitrile gloves x2, Goggles, Lab Coat)

3. VENTILATE
(Open sashes, check flow)

4. ABSORB
(Use Vermiculite or Charcoal pads)

5. COLLECT
(Scoop into hazardous waste bag)

6. DECONTAMINATE
(Soap/Water wash of surface)

Click to download full resolution via product page

Figure 2: Immediate spill response workflow.

Critical Note on Spills: Because this compound is an alkylating agent, do not use paper towels

alone, as they offer no barrier to permeation.[1] Use proper chemical absorbent pads or

vermiculite.

Regulatory Framework (RCRA & EPA)
When manifesting this waste, use the following codes. While specific listing depends on the

exact mixture, these are the standard defaults for this class of chemistry.

Regulatory Body Classification Code/Description

EPA (RCRA) Characteristic Waste
D001 (Ignitable) - If flash point

< 60°C.

EPA (RCRA) Listed Waste (F-List)

F001/F002 - If mixed with

listed halogenated solvents

(e.g., DCM, Methylene

Chloride) at >10%.[1][10]

EPA (RCRA) Generic

If not ignitable: Halogenated

Organic Waste (often

managed under state-specific

codes for toxic organics).

DOT (Transport) Hazard Class
Class 3 (Flammable Liquid) or

Class 6.1 (Toxic).[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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